2-[4-(1-Benzofuran-2-ylmethyl)piperazin-1-yl]acetic acid

• IUPAC Name: 2-[4-(1-benzofuran-2-ylmethyl)piperazin-1-yl]acetic acid
• InChI: InChI=1S/C15H18N2O3/c18-15(19)11-17-7-5-16(6-8-17)10-13-9-12-3-1-2-4-14(12)20-13/h1-4,9H,5-8,10-11H2,(H,18,19)
• InChI Key: GLTONPHIWWUJQE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=CC=CC=C3O2)CC(=O)O
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

2-[4-(1-Benzofuran-2-ylmethyl)piperazin-1-yl]acetic acid, also known as BZP, is a chemical compound that belongs to the piperazine family. It has gained attention in recent years due to its potential medical applications, particularly in the field of neuroscience.

Mechanism of Action

2-[4-(1-Benzofuran-2-ylmethyl)piperazin-1-yl]acetic acid acts as a dopamine receptor agonist, which means that it binds to and activates these receptors. This leads to an increase in dopamine release, which can have a positive effect on mood and movement. 2-[4-(1-Benzofuran-2-ylmethyl)piperazin-1-yl]acetic acid also acts on other neurotransmitter systems, including serotonin and noradrenaline.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[4-(1-Benzofuran-2-ylmethyl)piperazin-1-yl]acetic acid are complex and depend on a variety of factors, including the dosage, route of administration, and individual differences in metabolism. Some of the reported effects of 2-[4-(1-Benzofuran-2-ylmethyl)piperazin-1-yl]acetic acid include increased alertness, euphoria, and enhanced cognitive function. However, 2-[4-(1-Benzofuran-2-ylmethyl)piperazin-1-yl]acetic acid can also have negative effects, such as increased heart rate and blood pressure, and can lead to addiction and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

2-[4-(1-Benzofuran-2-ylmethyl)piperazin-1-yl]acetic acid has several advantages for use in lab experiments, including its high affinity for dopamine receptors and its ability to cross the blood-brain barrier. However, its potential for addiction and withdrawal symptoms can make it difficult to use in long-term studies. Additionally, the variability in individual response to 2-[4-(1-Benzofuran-2-ylmethyl)piperazin-1-yl]acetic acid can make it challenging to draw firm conclusions from research studies.

Future Directions

There are several potential future directions for research on 2-[4-(1-Benzofuran-2-ylmethyl)piperazin-1-yl]acetic acid. One area of interest is the development of more selective dopamine receptor agonists that can target specific subtypes of dopamine receptors. This could lead to more targeted and effective treatments for neurological disorders. Another area of interest is the development of new diagnostic tools for Parkinson's disease, which could potentially lead to earlier diagnosis and more effective treatments. Additionally, more research is needed to understand the long-term effects of 2-[4-(1-Benzofuran-2-ylmethyl)piperazin-1-yl]acetic acid use and to develop strategies for minimizing the potential for addiction and withdrawal symptoms.

Synthesis Methods

2-[4-(1-Benzofuran-2-ylmethyl)piperazin-1-yl]acetic acid can be synthesized through a multi-step process that involves the reaction of piperazine with benzofuran-2-carboxylic acid. The resulting product is then further purified through recrystallization. The purity of the final product is crucial for its use in research.

Scientific Research Applications

2-[4-(1-Benzofuran-2-ylmethyl)piperazin-1-yl]acetic acid has been studied extensively for its potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease, depression, and anxiety. It has been shown to have an affinity for dopamine receptors, which are involved in the regulation of mood and movement. 2-[4-(1-Benzofuran-2-ylmethyl)piperazin-1-yl]acetic acid has also been studied for its potential use as a diagnostic tool for Parkinson's disease.